Cas no 2228689-82-3 (3,3-difluoro-1-(6-methoxynaphthalen-2-yl)cyclobutan-1-amine)

• Product Name: 3,3-difluoro-1-(6-methoxynaphthalen-2-yl)cyclobutan-1-amine
• CAS No: 2228689-82-3
• MF: C₁₅H₁₅F₂NO
• MW: 263.282510995865
• CID: 5867468
• PubChem ID: 165854307
• Update Time: 2025-08-02

3,3-difluoro-1-(6-methoxynaphthalen-2-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(6-methoxynaphthalen-2-yl)cyclobutan-1-amine
• EN300-1946090
• 2228689-82-3

• Inchi： 1S/C15H15F2NO/c1-19-13-5-3-10-6-12(4-2-11(10)7-13)14(18)8-15(16,17)9-14/h2-7H,8-9,18H2,1H3
• InChI Key： XPAXGLHGLHOVPY-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CC3C=C(C=CC=3C=2)OC)(C1)N)F

Computed Properties

• Exact Mass: 263.11217043g/mol
• Monoisotopic Mass: 263.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

Additional information on 3,3-difluoro-1-(6-methoxynaphthalen-2-yl)cyclobutan-1-amine

3,3-Difluoro-1-(6-Methoxynaphthalen-2-yl)cyclobutan-1-amine: A Comprehensive Overview

3,3-difluoro-1-(6-methoxynaphthalen-2-yl)cyclobutan-1-amine, also known by its CAS number 2228689-82-3, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activity. In this article, we will delve into the details of its structure, synthesis, applications, and the latest research findings.

The molecular structure of 3,3-difluoro-1-(6-methoxynaphthalen-2-yl)cyclobutan-1-amine is characterized by a cyclobutane ring substituted with two fluorine atoms at the 3-position and an amino group at the 1-position. The naphthalene moiety attached to the cyclobutane ring further enhances its chemical complexity. This unique combination of functional groups makes it an intriguing subject for both synthetic and applied chemistry research.

Recent studies have highlighted the potential of this compound in drug discovery. Its ability to interact with specific biological targets has been explored in various contexts, including as a lead compound for developing new therapeutic agents. Researchers have employed advanced computational techniques to predict its binding affinity to key proteins, which has provided valuable insights into its pharmacological profile.

The synthesis of 3,3-difluoro-1-(6-methoxynaphthalen-2-yl)cyclobutan-1-amine involves a multi-step process that combines traditional organic synthesis methods with modern catalytic techniques. The incorporation of fluorine atoms into the cyclobutane ring is particularly challenging and requires precise control over reaction conditions to ensure high yields and purity. Innovations in this area have significantly improved the efficiency of the synthesis process.

In terms of applications, this compound has shown promise in several fields. Its electronic properties make it a candidate for use in materials science, particularly in the development of advanced polymers and electronic materials. Additionally, its unique reactivity has been exploited in catalytic processes, where it serves as a versatile ligand or catalyst precursor.

Recent advancements in green chemistry have also influenced the study of 3,3-difluoro-1-(6-methoxynaphthalen-2-yl)cyclobutan-1-amine. Researchers are exploring more sustainable methods for its synthesis, including the use of biocatalysts and renewable feedstocks. These efforts align with global initiatives to reduce environmental impact while maintaining high standards of chemical innovation.

The biological activity of this compound has been extensively studied in vitro and in vivo models. Preclinical data suggest that it exhibits selective activity against certain enzymes and receptors, making it a potential candidate for drug development programs targeting specific diseases. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated research in this area.

In conclusion, 3,3-difluoro-1-(6-methoxynaphthalen-2-yLCAS number 222868982l)cyclobutan-1-amino